Cas no 1928731-91-2 (2-[2-[2-[3-[[(2-Aminoethyl)amino]carbonyl]phenoxy]-1-azidoethoxy]ethoxy]-acetic acid, sodium salt)

• Product Name: 2-[2-[2-[3-[[(2-Aminoethyl)amino]carbonyl]phenoxy]-1-azidoethoxy]ethoxy]-acetic acid, sodium salt
• CAS No: 1928731-91-2
• MF: C₁₅H₂₂N₅NaO₆
• MW: 391.354854106903
• CID: 4729584
• Update Time: 2025-08-05

2-[2-[2-[3-[[(2-Aminoethyl)amino]carbonyl]phenoxy]-1-azidoethoxy]ethoxy]-acetic acid, sodium salt Chemical and Physical Properties

Names and Identifiers

• 2-[2-[2-[3-[[(2-Aminoethyl)amino]carbonyl]phenoxy]-1-azidoethoxy]ethoxy]-acetic acid, sodium salt

• Inchi： 1S/C15H21N5O6.Na.H/c16-4-5-18-15(23)11-2-1-3-12(8-11)26-9-13(19-20-17)25-7-6-24-10-14(21)22;;/h1-3,8,13H,4-7,9-10,16H2,(H,18,23)(H,21,22);;
• InChI Key： JQYYPBKVXLNAFI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)NCCN)C=1)CC(N=[N+]=[N-])OCCOCC(=O)O.[NaH]

Additional information on 2-[2-[2-[3-[[(2-Aminoethyl)amino]carbonyl]phenoxy]-1-azidoethoxy]ethoxy]-acetic acid, sodium salt

Professional Introduction to 2-[2-[2-[3-[[(2-Aminoethyl)amino]carbonyl]phenoxy]-1-azidoethoxy]ethoxy]-acetic acid, sodium salt and CAS No. 1928731-91-2

Introducing the compound with the CAS number 1928731-91-2, which is chemically known as 2-[2-[2-[3-[[(2-Aminoethyl)amino]carbonyl]phenoxy]-1-azidoethoxy]ethoxy]-acetic acid, sodium salt. This compound has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications in drug development and therapeutic interventions.

The molecular structure of this compound features a complex arrangement of functional groups, including azido and amino moieties, which contribute to its reactivity and versatility. The presence of the sodium salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and other chronic diseases. The compound 2-[2-[2-[3-[[(2-Aminoethyl)amino]carbonyl]phenoxy]-1-azidoethoxy]ethoxy]-acetic acid, sodium salt has shown promising results in preclinical studies as a potential inhibitor of key enzymes involved in these pathways.

One of the most intriguing aspects of this compound is its ability to interact with specific targets within cellular machinery. The azido group, for instance, can participate in click chemistry reactions, allowing for the development of conjugates that can be used in targeted drug delivery systems. This property makes it particularly valuable for designing therapeutics that can selectively accumulate in disease sites.

The [[(2-Aminoethyl)amino]carbonyl] moiety is another critical feature that contributes to the compound's biological activity. This group can form hydrogen bonds with nucleophilic residues in proteins, thereby modulating their function. Studies have indicated that compounds with similar structural motifs can interfere with the activity of enzymes such as kinases and phosphatases, which are often dysregulated in diseases like cancer.

The phenoxy group in the molecule also plays a significant role in its pharmacological properties. Phenoxy-substituted compounds are well-known for their ability to cross the blood-brain barrier, making them attractive candidates for treating neurological disorders. The specific positioning of this group in the molecule enhances its bioavailability and target specificity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Molecular docking studies have revealed that 2-[2-[2-[3-[[(2-Aminoethyl)amino]carbonyl]phenoxy]-1-azidoethoxy]ethoxy]-acetic acid, sodium salt can bind to several protein targets with high affinity. These interactions are believed to be responsible for its observed biological effects.

In addition to its potential as a standalone therapeutic agent, this compound has also been explored as a building block for more complex molecules. By modifying its structure through various chemical reactions, researchers can generate derivatives with enhanced potency or selectivity. This flexibility makes it a valuable tool for medicinal chemists working on drug discovery projects.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal-catalyzed reactions has significantly improved the efficiency of these processes. These advancements have made it possible to produce large quantities of the compound for both research and commercial purposes.

Evaluation of the compound's pharmacokinetic properties has also been a focus of recent studies. Data indicate that it exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical translation. Further studies are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) profile.

The safety profile of this compound is another critical aspect that has been thoroughly investigated. Preliminary toxicology studies have shown that it is well-tolerated at doses relevant to its intended therapeutic use. However, comprehensive safety assessments are still ongoing to ensure its suitability for human consumption.

The impact of this compound on various disease models has been another area of intense research. Preclinical trials have demonstrated its efficacy in reducing inflammation and inhibiting tumor growth in animal models. These findings provide a strong rationale for further investigation into its potential as a therapeutic agent.

The development of novel drug candidates often involves collaboration between academic institutions and pharmaceutical companies. The compound 2-[2-[2-[3-[[(2-Aminoethyl)amino]carbonyl]phenoxy]-1-azidoethoxy]ethoxy]-acetic acid, sodium salt, with its unique properties and promising biological activity, represents an excellent example of such collaboration. Such partnerships are essential for translating basic research findings into tangible therapeutic benefits for patients worldwide.

In conclusion, the compound with CAS number 1928731-91-2, formally known as 2-[2-[2-[3-[[(2-Aminoethyl)amino]carbonyl]phenoxy]-1-azidoethoxy]ethoxy]-acetic acid, sodium salt, holds significant promise in the field of chemical and biomedical research. Its complex structure, unique functional groups, and demonstrated biological activity make it a valuable asset for drug discovery efforts aimed at treating various diseases.